Cas no 178160-29-7 (3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole)

• Product Name: 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole
• CAS No: 178160-29-7
• MF: C₁₄H₁₀FN₃O₃
• MW: 287.245906352997
• CID: 5060294
• Update Time: 2025-05-20

3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole

• Inchi： 1S/C14H10FN3O3/c15-12-4-2-1-3-9(12)8-21-14-11-7-10(18(19)20)5-6-13(11)16-17-14/h1-7H,8H2,(H,16,17)
• InChI Key： OPSJPVJIGXOWNX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1C2C=C(C=CC=2NN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 83.7

Additional information on 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole

Recent Advances in the Study of 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole (CAS: 178160-29-7)

The compound 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole (CAS: 178160-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This indazole derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated that 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole exhibits potent inhibitory activity against specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. For instance, recent findings indicate that the compound selectively inhibits the activity of protein kinase C (PKC) isoforms, which play a crucial role in cell signaling pathways. This selectivity suggests its potential as a targeted therapy with reduced off-target effects.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole have revealed promising results. The compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. Additionally, preliminary toxicity studies have shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the compound's potential for further development as a therapeutic agent.

Collaborative research efforts have also explored the structural-activity relationship (SAR) of 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole to identify key functional groups responsible for its biological activity. Modifications to the indazole core and the fluorobenzyl moiety have led to the discovery of analogs with enhanced potency and selectivity. These SAR studies provide valuable insights for the design of next-generation inhibitors with improved therapeutic efficacy.

In conclusion, the latest research on 3-((2-Fluorobenzyl)oxy)-5-nitro-1H-indazole (CAS: 178160-29-7) highlights its potential as a promising therapeutic candidate. The compound's unique pharmacological profile, combined with advances in synthetic methodologies and SAR studies, positions it as a valuable tool for drug discovery and development. Future studies should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.